N~3~-(3-ethoxybenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]-4-hydroxy-2-oxo-1H-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C18H17N3O4/c1-2-25-12-6-3-5-11(9-12)10-20-17(23)14-15(22)13-7-4-8-19-16(13)21-18(14)24/h3-9H,2,10H2,1H3,(H,20,23)(H2,19,21,22,24)
• InChI Key: FWNCYRCLNVAFDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC(=O)C2=C(C3=C(NC2=O)N=CC=C3)O
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 1251629-50-1

Description

N~3~-(3-ethoxybenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and chemical modification of naphthyridine derivatives, including N3-(3-ethoxybenzyl)-4-hydroxy-2-oxo-1,2-dihydro[1,8]naphthyridine-3-carboxamide, are a significant area of research. These compounds have been synthesized through various chemical reactions, including Hofmann rearrangement and reactions with aminonaphthyridinones, to explore novel heterocyclic systems and understand their reactivity and structural properties (Deady & Devine, 2006).

Antibacterial Activity

Research has demonstrated the antibacterial efficacy of naphthyridine derivatives. The synthesis of 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogs revealed compounds with significant in vitro and in vivo antibacterial activity, indicating their potential as antibacterial agents (Egawa et al., 1984).

Anticancer Activity

The anticancer potential of naphthyridine derivatives has been a focus of recent studies. For instance, the synthesis and biological evaluation of 10-methoxy dibenzo[b,h][1,6]naphthyridinecarboxamides showed significant anticancer activity against A549 cell lines, indicating the potential use of the naphthyridine scaffold in cancer therapy (Vennila et al., 2020).

Enzymatic Studies and Metabolic Pathways

Understanding the metabolic pathways and enzymatic interactions of naphthyridine derivatives is crucial for their development as therapeutic agents. Studies on the metabolism of synthetic cannabinoids, which share structural similarities with naphthyridine derivatives, by human liver microsomes provide insights into their pharmacokinetics and potential biomarkers for monitoring intake (Li et al., 2018).

Interaction with Biological Molecules

Research into the interaction of naphthyridine derivatives with biological molecules such as DNA and proteins contributes to our understanding of their potential therapeutic effects. For example, manganese(II) complexes with non-steroidal anti-inflammatory drugs (NSAIDs) demonstrated the ability to bind tightly to DNA and serum albumins, showcasing their potential for therapeutic applications (Dimiza et al., 2018).

Future Directions

The future directions for the research and development of 1,8-naphthyridines include the development of more ecofriendly, safe, and atom-economical approaches for their synthesis. The wide applicability of 1,8-naphthyridines in medicinal chemistry and materials science suggests that they will continue to be a topic of considerable interest in the future.